Cas no 1261918-12-0 (3-Cyano-5-(2,3-dichlorophenyl)phenol)

3-Cyano-5-(2,3-dichlorophenyl)phenol is a specialized organic compound featuring a phenol core substituted with a cyano group and a 2,3-dichlorophenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its reactivity in electrophilic substitution and coupling reactions, while the dichlorophenyl group contributes to lipophilicity, influencing bioavailability. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial processes.

3-Cyano-5-(2,3-dichlorophenyl)phenol structure

1261918-12-0 structure

Product Name:3-Cyano-5-(2,3-dichlorophenyl)phenol

CAS No:1261918-12-0

MF:C₁₃H₇Cl₂NO

MW:264.106781244278

MDL:MFCD18314455

CID:2763376

PubChem ID:53220130

Update Time:2025-06-14

3-Cyano-5-(2,3-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID60684901
- MFCD18314455
- 3-CYANO-5-(2,3-DICHLOROPHENYL)PHENOL
- 1261918-12-0
- 3-Cyano-5-(2,3-dichlorophenyl)phenol, 95%
- 2',3'-Dichloro-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
- 3-Cyano-5-(2,3-dichlorophenyl)phenol
- MDL： MFCD18314455
- Inchi： 1S/C13H7Cl2NO/c14-12-3-1-2-11(13(12)15)9-4-8(7-16)5-10(17)6-9/h1-6,17H
- InChI Key： OQQDLRCFPDGOBS-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C=C(C#N)C=C(C=1)O)Cl

Computed Properties

Exact Mass: 262.99
Monoisotopic Mass: 262.99
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 44A^2

3-Cyano-5-(2,3-dichlorophenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320498-5 g	3-Cyano-5-(2,3-dichlorophenyl)phenol, 95%; .	1261918-12-0	95%	5g	€1159.00	2023-04-26
abcr	AB320498-5g	3-Cyano-5-(2,3-dichlorophenyl)phenol, 95%; .	1261918-12-0	95%	5g	€1159.00	2025-03-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(2,3-dichlorophenyl)phenol

Research Brief on 3-Cyano-5-(2,3-dichlorophenyl)phenol (CAS: 1261918-12-0): Recent Advances and Applications

3-Cyano-5-(2,3-dichlorophenyl)phenol (CAS: 1261918-12-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications, providing a comprehensive overview for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of specific kinase pathways, demonstrating its efficacy in preclinical models of inflammatory diseases. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacological profile, achieving a notable improvement in selectivity and potency. These findings suggest that 3-Cyano-5-(2,3-dichlorophenyl)phenol could serve as a promising scaffold for further drug development.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of 3-Cyano-5-(2,3-dichlorophenyl)phenol. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes environmental impact while maintaining high purity standards. This development is particularly relevant for industrial-scale manufacturing, addressing both economic and regulatory considerations.

Further investigations into the compound's mechanism of action have revealed its interaction with multiple biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. A collaborative study between academic and industry researchers, published in Nature Chemical Biology, employed cryo-EM and molecular dynamics simulations to elucidate these interactions at atomic resolution. Such insights are invaluable for rational drug design and could accelerate the development of next-generation therapeutics.

The safety profile of 3-Cyano-5-(2,3-dichlorophenyl)phenol has also been a focus of recent research. Toxicological assessments conducted in accordance with OECD guidelines indicate favorable pharmacokinetic properties and minimal off-target effects at therapeutic doses. These findings, combined with the compound's demonstrated efficacy, position it as a strong candidate for clinical translation.

Looking ahead, several pharmaceutical companies have included derivatives of 3-Cyano-5-(2,3-dichlorophenyl)phenol in their preclinical pipelines, targeting indications ranging from neurological disorders to metabolic diseases. The compound's versatility and demonstrated biological activity make it a valuable asset in the drug discovery landscape. Future research directions may explore its potential in combination therapies or as a tool compound for target validation studies.